1-(2-chloro-5-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(2-chloro-5-fluorophenyl)-5-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H8ClFN2O2/c1-6-8(11(16)17)5-14-15(6)10-4-7(13)2-3-9(10)12/h2-5H,1H3,(H,16,17)
• InChI Key: XRHSEDJOWBGNFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=C(C=CC(=C2)F)Cl)C(=O)O
• Molecular Formula: C11H8ClFN2O2
• Molecular Weight: 254.64 g/mol
• CAS No.: 1189749-53-8

Description

1-(2-chloro-5-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H8ClFN2O2 and its molecular weight is 254.65. The purity is usually 95%.
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Scientific Research Applications

Aurora Kinase Inhibition

One of the applications involves the use of similar compounds as Aurora kinase inhibitors, which could be beneficial for cancer treatment. The inhibition of Aurora A kinase suggests a potential therapeutic strategy against cancer by interfering with cell division (ロバート ヘンリー，ジェームズ, 2006).

Structural Characterization and Synthesis

Several studies have focused on the synthesis and crystal structure analysis of compounds structurally similar to 1-(2-chloro-5-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid. For instance, research on the synthesis and crystal structures of N-substituted pyrazolines provides insight into their molecular geometry and potential applications in material science and medicinal chemistry (Wan-Sin Loh et al., 2013).

Potential in Optical Materials

N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have been investigated for their optical nonlinearity, indicating their utility as potential materials for optical limiting applications. This suggests that compounds with a similar pyrazole backbone may have applications in the development of new materials for photonic technologies (B. Chandrakantha et al., 2013).

Radiolabeling for Biomedical Research

Compounds related to this compound have been radiolabeled for potential use in biomedical research, such as in the study of CB1 cannabinoid receptors using positron emission tomography (PET). This showcases the importance of such compounds in developing diagnostic tools and studying physiological and pathological processes (†. R. Katoch-Rouse, A. Horti, 2003).

Antimicrobial Activity

Research on the synthesis of novel Schiff bases using derivatives of pyrazole-4-carboxaldehydes and their antimicrobial activity highlights the potential of these compounds in developing new antimicrobial agents. These studies suggest that the pyrazole core structure, similar to this compound, can be a valuable scaffold for designing drugs to combat microbial infections (Divyaraj Puthran et al., 2019).